Cas no 338417-01-9 ((2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one)

• Product Name: (2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one
• CAS No: 338417-01-9
• MF: C₁₅H₁₁ClN₂OS
• MW: 302.778640985489
• MDL: MFCD00138205
• CID: 5165662
• Update Time: 2026-03-04

(2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(ANILINOMETHYLENE)-7-CHLORO-2H-1,4-BENZOTHIAZIN-3(4H)-ONE
• (2E)-7-chloro-2-[(phenylamino)methylidene]-3,4-dihydro-2H-1,4-benzothiazin-3-one
• (2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one
• HMS1368O16

• MDL： MFCD00138205
• Inchi： 1S/C15H11ClN2OS/c16-10-6-7-12-13(8-10)20-14(15(19)18-12)9-17-11-4-2-1-3-5-11/h1-9,17H,(H,18,19)/b14-9+
• InChI Key： DDLJQACTJIBTLB-NTEUORMPSA-N
• SMILES： ClC1C=CC2=C(C=1)S/C(=C/NC1C=CC=CC=1)/C(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 3.9
• Topological Polar Surface Area: 66.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on (2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one

Research Briefing on (2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one (CAS: 338417-01-9)

The compound (2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one (CAS: 338417-01-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the unique structural features of (2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one, which contribute to its ability to interact with specific biological targets. The compound's benzothiazinone core, coupled with the anilinomethylidene moiety, has been shown to exhibit promising activity against a range of pathogenic targets, including bacterial and fungal infections. Researchers have also explored its potential as an anticancer agent, with preliminary data indicating inhibitory effects on certain cancer cell lines.

One of the key advancements in the study of this compound is the optimization of its synthetic pathway. Recent publications have detailed improved methods for the synthesis of (2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one, resulting in higher yields and purity. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, offering a foundation for structure-activity relationship (SAR) analyses.

In vitro and in vivo studies have demonstrated the compound's efficacy in various disease models. For instance, it has shown potent antimicrobial activity against drug-resistant strains of bacteria, suggesting its potential as a novel antibiotic. Furthermore, its ability to modulate specific signaling pathways in cancer cells has sparked interest in its development as a targeted therapy. However, challenges such as bioavailability and toxicity profiles remain to be addressed in future research.

In conclusion, (2E)-2-(anilinomethylidene)-7-chloro-4H-1,4-benzothiazin-3-one represents a promising candidate for further development in the pharmaceutical industry. Its multifaceted biological activities and improved synthetic accessibility make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its safety and efficacy in clinical settings.